Cas no 5063-03-6 (1-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-one)

1-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-one Properties

Names and Identifiers

• 1-(Bicyclo[2.2.1]hept-5-en-2-yl)ethanone
• 1-BICYCLO[2.2.1]HEPT-5-EN-2-YL-ETHANONE
• 2-ACETYL-5-NORBORNENE
• 5-ACETYL-2-NORBORNENE
• 5-ACETYLBICYCLO[2.2.1]HEPT-2-ENE
• 5-NORBORNENE-2-ACETYL
• ACETYLNORBORNENE
• METHYL 5-NORBORNEN-2-YL KETONE
• Bicyclo[2.2.1]hept-2-ene, 5-acetyl-
• Bicyclo[2.2.1]hept-5-ene, 2-acetyl-
• Ethanone, 1-bicyclo[2.2.1]hept-5-en-2-yl-
• 2-Acetyl-5-norbornene, mixture of endo and exo
• methyl (8,9,10-trinorborn-5-en-2-yl) ketone
• 2-ACETYL-5-NORBORNENE, MIXTURE OF ENDO AND EXO, TECHN.
• 1-(Bicyclo[2.2.1]hepta-5-ene-2-yl)ethanone
• 2-Acetylnorborna-5-ene
• 5-Acetylnorborn-2-ene
• 6-Acetylbicyclo[2.2.1]hepta-2-ene
• Bicyclo[2.2.1]hept-5-en-2-yl(methyl) ketone
• 1-{Bicyclo[2.2.1]hept-5-en-2-yl}ethan-1-one
• 1-(5-bicyclo[2.2.1]hept-2-enyl)ethanone
• 2-Acetylphenylboronic acid
• Methyl 5-Norbornen-2-yl Ketone (endo- and exo- mixture)
• 6-Acetylbicyclo[2.2.1]hept-2-ene
• NIMLCWCLVJRPFY-UHFFFAOYSA-N
• 1-(Bicyclo[2.2.1]hept-5-en-2-yl)ethan-1-one
• 5-acetylnorbornene
• ZERO/001273
• NIMLCWCLVJRPFY-UHFFFAOYSA-
• AKOS000121432
• DTXSID50964865
• J-650394
• 824-61-3
• O10317
• J-650008
• A1045
• NS00044567
• AKOS016347360
• SCHEMBL301403
• SY015353
• 1-(6-bicyclo[2.2.1]hept-2-enyl)ethanone
• endo-2-Acetylbicyclo[2.2.1]hept-5-ene
• 1-(2-bicyclo[2.2.1]hept-5-enyl)ethanone
• Z104494380
• exo-2-Acetylbicyclo[2.2.1]hept-5-ene
• FT-0619931
• AS-49964
• EN300-21212
• F0001-1321
• 1-Bicyclo[2.2.1]hept-5-en-2-ylethanone #
• Ethanone, 1-[bicyclo[2.2.1]hept-5-en-2-yl]-
• MFCD00167570
• 5063-03-6
• InChI=1/C9H12O/c1-6(10)9-5-7-2-3-8(9)4-7/h2-3,7-9H,4-5H2,1H3
• AC-4859
• AKOS025243982
• 1-Bicyclo[2.2.1]hept-5-en-2-ylethanone
• AMY32005
• EINECS 225-767-0
• 1-((1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl)ethan-1-one
• 1-[(1R,2R,4R)-Bicyclo[2.2.1]hept-5-en-2-yl]ethan-1-one
• 824-60-2
• 2-Acetyl-5-norbornene,mixture of endo and exo
• DB-020334
• 1-{BICYCLO[2.2.1]HEPT-5-EN-2-YL}ETHANONE
• STL363939
• 1212468-25-1
• +Expand

• MDL： MFCD00167570
• InChIKey： NIMLCWCLVJRPFY-UHFFFAOYSA-N
• Inchi： 1S/C9H12O/c1-6(10)9-5-7-2-3-8(9)4-7/h2-3,7-9H,4-5H2,1H3
• SMILES： O=C(C([H])([H])[H])C1([H])C([H])([H])C2([H])C([H])=C([H])C1([H])C2([H])[H]

Computed Properties

• Exact Mass: 136.088815g/mol
• Surface Charge: 0
• XLogP3: 1.3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 136.088815g/mol
• Monoisotopic Mass: 136.088815g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 10
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• LogP: 1.78760
• PSA: 17.07000
• Refractive Index: n20/D 1.484(lit.)
• Boiling Point: 82°C/15mmHg(lit.)
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.005 g/mL at 25 °C(lit.)

1-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-one Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：3.2
• Safety Instruction： S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22
• Hazard Level：3.2
• Dangerous goods sign： Xn
• Hazardous Material transportation number：1993
• Hazard Statement： H302
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：III
• Risk Phrases： 22
• Signal Word：Warning
• HazardClass：3.2

1-{bicyclo2.2.1hept-5-en-2-yl}ethan-1-one Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone